N1-(n-Butyl)-N3-(4-methoxybenzyl)-phenylene-1,3-diamine
Overview
Description
N1-(n-Butyl)-N3-(4-methoxybenzyl)-phenylene-1,3-diamine, also known as NBD-4-MeO-Ph, is a novel synthetic diamine that is used in a variety of scientific research applications. NBD-4-MeO-Ph is a highly versatile compound, with a wide range of potential applications due to its unique chemical structure.
Scientific Research Applications
N1-(n-Butyl)-N3-(4-methoxybenzyl)-phenylene-1,3-diamine is used in a variety of scientific research applications. It has been used in the synthesis of new molecules, in the study of enzyme-catalyzed reactions, and in the study of the structure and function of proteins. It has also been used in the study of the mechanisms of drug action, as well as in the study of the structure and function of DNA.
Mechanism of Action
N1-(n-Butyl)-N3-(4-methoxybenzyl)-phenylene-1,3-diamine acts as a substrate for enzymes, allowing them to catalyze reactions that would otherwise not occur. It also acts as a ligand, binding to proteins and other molecules to modulate their activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as those involved in the metabolism of drugs. It has also been shown to modulate the activity of certain proteins, such as those involved in signal transduction pathways.
Advantages and Limitations for Lab Experiments
N1-(n-Butyl)-N3-(4-methoxybenzyl)-phenylene-1,3-diamine has a number of advantages and limitations for lab experiments. It is relatively easy to synthesize, and is relatively stable in solution. However, it is also relatively expensive, and its solubility in water is limited.
Future Directions
N1-(n-Butyl)-N3-(4-methoxybenzyl)-phenylene-1,3-diamine has a number of potential future applications. It could be used in the development of new drugs, or in the study of the structure and function of proteins. It could also be used in the development of new diagnostic tools, or in the study of the mechanism of action of existing drugs. Additionally, it could be used in the development of new materials, or in the study of the structure and function of DNA.
Synthesis Methods
N1-(n-Butyl)-N3-(4-methoxybenzyl)-phenylene-1,3-diamine is synthesized by a reaction between 4-methoxybenzaldehyde and n-butyl amine. This reaction is carried out in a solvent such as ethanol at a temperature of 80°C. The reaction is catalyzed by a base such as sodium hydroxide, and the resulting product is a colorless liquid.
properties
IUPAC Name |
1-N-butyl-3-N-[(4-methoxyphenyl)methyl]benzene-1,3-diamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O/c1-3-4-12-19-16-6-5-7-17(13-16)20-14-15-8-10-18(21-2)11-9-15/h5-11,13,19-20H,3-4,12,14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZXRMDVVWBIOHQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=CC(=CC=C1)NCC2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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